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An In-depth Technical Guide to Morpholine-4-carbaldehyde: Synthesis, Reactivity, and

Applications

Abstract

Morpholine-4-carbaldehyde (CAS No. 4394-85-8), also known as N-formylmorpholine, is a
pivotal heterocyclic building block in modern organic synthesis and medicinal chemistry. Its
unique structure, combining the stable, polar morpholine ring with a reactive aldehyde
functional group, renders it an indispensable intermediate for the synthesis of a diverse array of
complex molecules.[1][2] This guide provides a comprehensive technical overview of
morpholine-4-carbaldehyde, detailing its physicochemical properties, spectroscopic signature,
and key synthetic methodologies. We delve into its chemical reactivity, highlighting its role as
both a synthetic target and a versatile formylating agent. Furthermore, this document explores
its critical applications, particularly in drug discovery, where the morpholine moiety is frequently
employed to enhance the pharmacokinetic and pharmacodynamic profiles of central nervous
system (CNS) drug candidates. This guide is intended for researchers, chemists, and drug
development professionals seeking to leverage the synthetic potential of this versatile
compound.
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Introduction: The Structural and Strategic
Significance of Morpholine-4-carbaldehyde

At its core, morpholine-4-carbaldehyde is a simple yet elegant molecule: a morpholine ring N-
acylated with a formyl group. The morpholine heterocycle is a saturated six-membered ring
containing both an ether linkage and a secondary amine function. This combination confers a
unique set of properties, including high polarity, water solubility, and a chair-like conformation.
[1] In medicinal chemistry, the morpholine scaffold is highly valued for its ability to improve
aqueous solubility and metabolic stability, and its pKa often leads to favorable interactions that
can enhance permeability across the blood-brain barrier (BBB).

The addition of the formyl (-CHO) group at the 4-position (the nitrogen atom) transforms the
morpholine base into a reactive aldehyde. This functional group serves as a chemical handle
for a multitude of transformations, including nucleophilic additions, condensations, and
reductive aminations, making it a cornerstone intermediate for constructing more elaborate
molecular architectures.[1] Consequently, morpholine-4-carbaldehyde is not merely a
compound but a strategic tool in the synthetic chemist's arsenal, enabling access to novel
pharmaceuticals, agrochemicals, and specialty polymers.[1][2][3]

Physicochemical and Spectroscopic Profile

Accurate characterization is the bedrock of chemical synthesis. The physical properties and
spectroscopic data for morpholine-4-carbaldehyde are well-established, providing a reliable
fingerprint for its identification and purity assessment.

Physicochemical Properties

The compound is typically a clear, colorless to slightly yellow liquid with a characteristic fruity,
pungent odor.[1] Its key properties are summarized in the table below.
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Property Value Source(s)

IUPAC Name morpholine-4-carbaldehyde [41[5]
N-Formylmorpholine, 4-

Synonyms _ [4][6]
Morpholinecarboxaldehyde

CAS Number 4394-85-8 [41[6]

Molecular Formula CsHsNO2 [7]

Molecular Weight 115.13 g/mol [6][8]
Colorless to slightly yellow

Appearance o [1]
liquid

Density ~1.145 g/cm? (at 26 °C) [4]

Melting Point 21 °C (70 °F) [4]

Boiling Point 239 °C (462 °F) [4]
Soluble in water; miscible with

Solubility organic solvents like ethanol, [1]

methanol, and chloroform.

Spectroscopic Data for Structural Elucidation

Spectroscopic analysis is essential for confirming the structure of synthesized morpholine-4-

carbaldehyde.

e 1H NMR (Proton Nuclear Magnetic Resonance): The proton NMR spectrum is highly

characteristic. In CDCIs, the aldehydic proton appears as a distinct singlet around & 8.0 ppm.

The protons on the morpholine ring typically appear as two multiplets corresponding to the

carbons adjacent to the nitrogen (& ~3.4-3.8 ppm) and the carbons adjacent to the oxygen (&

~3.6-3.8 ppm). A more detailed analysis from the literature reports the following shifts in
CDCls: 6 7.68 (s, 1H), 3.35 - 3.29 (m, 2H), 3.29 — 3.23 (m, 2H), 3.20 — 3.13 (m, 2H), 3.09 —

3.02 (m, 2H).[9]

e 13C NMR (Carbon-13 Nuclear Magnetic Resonance): The carbon spectrum confirms the

presence of the carbonyl group and the four distinct carbons of the morpholine ring. The
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aldehydic carbon resonates significantly downfield, typically around & 160.7 ppm. The
morpholine carbons appear in the & 40-70 ppm region, with carbons adjacent to nitrogen
being more deshielded. Literature values in CDCIs are reported as 6 160.7, 66.9, 66.0, 45.4,
41.2 ppm.[9]

IR (Infrared) Spectroscopy: The most prominent feature in the IR spectrum is the strong
carbonyl (C=0) stretching vibration of the aldehyde, which appears in the range of 1650-
1680 cm~1. The C-N and C-O stretching vibrations of the morpholine ring are also
observable in the fingerprint region.

o MS (Mass Spectrometry): Electron ionization mass spectrometry (EI-MS) shows a molecular
ion peak (M+) at m/z = 115, corresponding to the molecular weight of the compound.[8]
Common fragmentation patterns involve the loss of the formyl group or cleavage of the
morpholine ring.

Synthesis of Morpholine-4-carbaldehyde

Several methodologies exist for the synthesis of morpholine-4-carbaldehyde, ranging from
classical formylation reactions to more modern, sustainable approaches. The choice of method
often depends on the desired scale, available starting materials, and environmental
considerations.

Method 1: Formylation with Formic Acid

This is a direct and cost-effective method involving the reaction of morpholine with formic acid.
The reaction proceeds through the formation of a morpholinium formate salt, which upon
heating, dehydrates to form the target N-formylmorpholine.

o Reaction Setup: To a round-bottom flask equipped with a stirrer and a distillation apparatus,
add morpholine (1.0 eq).

o Reagent Addition: Slowly add formic acid (1.0-1.2 eq) dropwise while stirring. The reaction is
exothermic, and cooling may be necessary to control the initial salt formation.

o Reactive Distillation: Heat the mixture to 110-150 °C. Water is formed as a byproduct and is
continuously removed by distillation to drive the reaction to completion.[10] The progress can
be monitored by observing the cessation of water collection.
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o Workup and Purification: Once the reaction is complete, the crude N-formylmorpholine is
purified by vacuum distillation to yield the final product.

The diagram below illustrates the straightforward pathway of this synthesis.

Morpholine (Formic Acid)

+ HCOOH
Morpholinium Formate
(Intermediate Salt)

Heat (-H20)

(Morpholine-4-carbaldehyde) (Water (byproduct))

Click to download full resolution via product page

Caption: Synthesis via Formic Acid Dehydration.

Method 2: Vilsmeier-Haack Type Formylation

While the classic Vilsmeier-Haack reaction is used to formylate electron-rich arenes, the
underlying principle involves the creation of a potent electrophilic formylating agent, the
"Vilsmeier reagent,” from a substituted amide (like N,N-dimethylformamide, DMF) and
phosphorus oxychloride (POCIs).[11][12][13] A conceptually similar approach can be envisaged
for the formylation of amines, though direct reaction with a pre-formed Vilsmeier reagent is less
common than other methods for simple amines like morpholine. However, understanding this
mechanism is crucial as it underpins many formylation strategies in organic synthesis. The
Vilsmeier reagent (a chloroiminium ion) is a highly effective formylating agent.[12]
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Caption: General Mechanism of the Vilsmeier-Haack Reaction.

Method 3: Sustainable Synthesis using CO2

Modern synthetic chemistry emphasizes greener reaction pathways. One innovative approach
is the use of carbon dioxide (CO2) as a C1 source for formylation. This method typically
requires a catalyst and a reducing agent (like Hz or a silane). For instance, the formylation of
morpholine has been achieved with high selectivity using supercritical CO2, Hz, and a
ruthenium catalyst.[14] This process avoids environmentally harmful formylating agents.[14]
Another catalyst-free approach uses CO:z with a silane reducing agent in a solvent like DMSO.

[°]
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» Reaction Setup: In a pressure-resistant vessel, dissolve morpholine (1.0 eq) in a suitable
solvent (e.g., DMSO).

» Reagent Addition: Add a hydrosilane reducing agent (e.g., phenylsilane, PhSiHs) to the
solution.

e CO:2 Introduction: Pressurize the vessel with CO: (typically 1 atm is sufficient).

e Reaction: Stir the mixture at room temperature or with gentle heating until the reaction is
complete (monitored by TLC or GC-MS).

o Workup and Purification: After depressurization, the reaction mixture is worked up by
standard extraction procedures, and the product is purified by column chromatography or
distillation.

Chemical Reactivity and Synthetic Applications

The synthetic utility of morpholine-4-carbaldehyde stems from the reactivity of its aldehyde
group and its effectiveness as a formylating agent.

Reactions of the Aldehyde Group

The electron-withdrawing nature of the amide-like nitrogen slightly deactivates the aldehyde
compared to simple alkyl aldehydes, but it remains a versatile functional group for various
transformations:

e Nucleophilic Addition: Reacts with organometallic reagents (Grignard, organolithiums) to
form secondary alcohols.

o Wittig Reaction: Undergoes reaction with phosphorus ylides to form vinyl morpholine
derivatives.

o Condensation Reactions: Participates in Knoevenagel or aldol-type condensations with
active methylene compounds.

e Reductive Amination: The aldehyde can be converted into an amine via the formation of an
imine followed by reduction.
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Use as a Formylating Agent

A significant application of morpholine-4-carbaldehyde is its use as an efficient formylating
agent for preparing other aldehydes.[4][15] It serves as a stable, easy-to-handle alternative to
more hazardous reagents like carbon monoxide or hydrogen cyanide.

Grignard Preparation: Prepare the Grignard reagent (e.g., Phenylmagnesium bromide) from
the corresponding aryl or alkyl halide and magnesium turnings in an anhydrous ether solvent
(e.g., THF, diethyl ether) under an inert atmosphere (N2 or Ar).

Formylation: Cool the Grignard solution to 0 °C. Slowly add a solution of morpholine-4-
carbaldehyde (1.0 eq) in the same anhydrous solvent. The causality here is critical: the
nucleophilic carbon of the Grignard reagent attacks the electrophilic carbonyl carbon of the
formylating agent.

Quenching: After stirring for a few hours, the reaction is carefully quenched by pouring it into
a cold aqueous acid solution (e.g., 1M HCI). This hydrolyzes the intermediate magnesium
alkoxide.

Workup and Purification: The product aldehyde is extracted into an organic solvent, washed,
dried, and purified by distillation or chromatography.

The workflow below visualizes its role as a key synthetic intermediate.

Grignard Reagent
(R-MgX)

1. Nuclepphilic Addition
2. H3O* Workup

Primary Amine Al Wittig Reagent
(R-NH?) Morpholine-4-carbaldehyde (PhsP=CHR)

Wittig Reaction

Condensation / Reduction

Imine -> Secondary Amine
(via Reductive Amination)

Secondary AlCONO| g a—— Alkene Derivative

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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